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Compound of Interest

Compound Name: MOBS

Cat. No.: B048909 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with detailed information and troubleshooting advice for accurately adjusting the

pH of MOPS (3-(N-morpholino)propanesulfonic acid) buffer.

Frequently Asked Questions (FAQs)
Q1: What is the effective pH range for MOPS buffer? A1: MOPS buffer is most effective in the

pH range of 6.5 to 7.9.[1][2][3][4][5] Its pKa is approximately 7.2 at 25°C, which is close to

physiological pH, making it a suitable buffer for many biological experiments.[1][4][5][6]

Q2: What should I use to adjust the pH of my MOPS buffer? A2: To adjust the pH of a MOPS

buffer solution, you should use a strong base like sodium hydroxide (NaOH) to increase the pH

or a strong acid like hydrochloric acid (HCl) to decrease the pH.[3][7] It is recommended to use

a concentration such as 2N or 10N NaOH and add the solution slowly while stirring to prevent

localized pH changes.[3][8][9][10]

Q3: How does temperature affect the pH of MOPS buffer? A3: The pKa of MOPS is

temperature-dependent, decreasing by approximately -0.013 to -0.015 units for every 1°C

increase in temperature.[1][3][5][6] This means as the temperature increases, the buffer

becomes more acidic.[1][3] Conversely, as the temperature decreases, it becomes more basic.

[1][3] Therefore, it is crucial to adjust the pH of your MOPS buffer at the specific temperature at

which your experiment will be conducted.[1][3]

Q4: My MOPS buffer solution has turned yellow. Can I still use it? A4: A MOPS buffer solution

turning yellow over time is a common issue, often caused by exposure to light or autoclaving.

[3][11][12] A light straw-colored buffer is generally considered usable; however, a darker-
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colored solution may indicate significant degradation and should be discarded.[3] To minimize

discoloration, store the buffer protected from light.[3][9] It is not recommended to autoclave

MOPS buffer as it can cause degradation; filter sterilization is preferred.[2][4]

Q5: Why is my MOPS powder not dissolving? A5: The free acid form of MOPS can be difficult

to dissolve in water.[3] Its solubility is pH-dependent. To aid dissolution, you can add a base like

NaOH to the solution, which will increase the pH towards the pKa of MOPS (around 7.2) and

improve its solubility.[3]
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Issue Possible Cause(s) Recommended Solution(s)

Inaccurate or Unstable pH

Reading

Temperature Fluctuations: The

pH meter was calibrated at a

different temperature than the

buffer solution.

Calibrate the pH meter and

adjust the buffer pH at the

intended experimental

temperature.[1][3]

"Overshooting" the pH: Adding

too much acid or base,

requiring back-titration, which

alters ionic strength.[13]

Add the acid or base dropwise

while continuously stirring and

monitoring the pH. If you

overshoot, it is best to prepare

a fresh solution.

Cloudy or Precipitated Solution

Contamination: Presence of

impurities or microorganisms in

the water or on the labware.

[12]

Use high-purity, deionized

water and clean labware.

Prepare fresh buffer if

cloudiness persists.

Presence of Divalent Metal

Ions: Although MOPS has low

metal-binding capacity, high

concentrations of certain ions

can cause precipitation.[3]

If your experiment involves

high concentrations of metal

ions, consider if this is a

potential issue.

Unexpected Experimental

Results

Buffer Degradation: The buffer

may have degraded due to

age or improper storage (e.g.,

exposure to light).[12][14]

Prepare a fresh batch of

MOPS buffer, ensuring it is

stored in a dark container.[3]

Contamination: Introduction of

nucleases (RNase/DNase) or

heavy metals can inhibit

reactions.[14]

Use sterile, nuclease-free

water and labware. For

sensitive applications, use

ultra-pure grade MOPS.[14]

Quantitative Data Summary
The table below summarizes key physicochemical properties of MOPS buffer.
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Property Value

Molecular Weight 209.26 g/mol [5]

pKa (at 25°C) ~7.2[1][4][5][6]

Effective Buffering pH Range 6.5 - 7.9[1][2][4][5]

Temperature Coefficient (ΔpKa/ΔT) -0.013 / °C[1][5]

Experimental Protocol: Preparation of 10x MOPS
Running Buffer (1L, pH 7.0)
This protocol describes the preparation of a 10x stock solution of MOPS buffer, commonly used

for RNA gel electrophoresis.

Materials:

MOPS (free acid): 41.85 g[9][11]

Sodium Acetate (anhydrous): 4.1 g[9][15]

EDTA Disodium Salt Dihydrate: 3.72 g (or 20 mL of 0.5 M EDTA, pH 8.0)[8][9]

Sodium Hydroxide (NaOH) solution (e.g., 2N or 10N)[9][10]

High-purity, nuclease-free water

1L Beaker or flask

Graduated cylinder

Magnetic stirrer and stir bar

Calibrated pH meter

Procedure:

Add approximately 800 mL of nuclease-free water to the beaker.[9][15]
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Place the beaker on a magnetic stirrer and add the stir bar.

While stirring, add 41.85 g of MOPS (free acid) to the water.

Add 4.1 g of sodium acetate and 3.72 g of EDTA.[15] Continue stirring until all components

are dissolved. The solution may be slightly cloudy initially.[3]

Calibrate your pH meter at the desired working temperature (e.g., room temperature).

Slowly add the NaOH solution dropwise to the MOPS solution to adjust the pH to 7.0.[9][10]

Monitor the pH carefully.

Once the target pH of 7.0 is reached and stable, transfer the solution to a graduated cylinder.

Add nuclease-free water to bring the final volume to 1 L.[9][15]

(Optional but Recommended) Sterilize the solution by passing it through a 0.22 µm filter.[4]

[8][9] Do not autoclave.[4]

Store the 10x MOPS buffer at room temperature, protected from light.[9][11]

Workflow for MOPS Buffer Preparation and pH
Adjustment
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Caption: Workflow for preparing and adjusting the pH of MOPS buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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